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Compound of Interest

Compound Name: 11-Heneicosanone

Cat. No.: B010871

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, | understand that meticulous attention to safety protocols is
the bedrock of groundbreaking research. This guide provides essential, immediate safety and
logistical information for handling 11-Heneicosanone in the laboratory. While a specific,
comprehensive Safety Data Sheet (SDS) for 11-Heneicosanone is not readily available in
public databases, this document synthesizes information from the closely related long-chain
alkane, n-Heneicosane, and the general chemical class of ketones to provide a robust
framework for safe handling, storage, and disposal.

Understanding the Compound: Physicochemical
Properties

11-Heneicosanone is a long-chain aliphatic ketone. Its physical state as a solid at room
temperature suggests a low vapor pressure, reducing the immediate inhalation hazard
compared to more volatile ketones. However, like many organic solids, it should be treated as a
combustible dust.
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Property Value Source

IUPAC Name henicosan-11-one PubChem[1]
Molecular Formula C21H420 PubChem[1]
Molecular Weight 310.6 g/mol PubChem[1]

) Solid (inferred from n-
Physical State ] ChemSrc[2]
Heneicosane)

- Insoluble in water (inferred
Solubility ) ChemSrc[2]
from n-Heneicosane)

) > 110 °C (> 230 °F) (for n-
Flash Point ) ChemSrc[2]
Heneicosane)

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate PPE is contingent on the specific laboratory procedure. The
following is a tiered approach to PPE selection when handling 11-Heneicosanone.

Core PPE for All Operations:

o Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and
potential splashes.[2]

» Hand Protection: Chemically resistant gloves should be worn. While specific breakthrough
times for 11-Heneicosanone are not available, nitrile gloves are a suitable initial choice for
handling the solid. For any dissolution in solvents, consult a glove compatibility chart for the
specific solvent.

» Protective Clothing: A standard laboratory coat should be worn to protect against incidental
contact.[2]

o Footwear: Closed-toe shoes are required in any laboratory setting.

Enhanced PPE for Procedures with Increased Risk:
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For operations that may generate dust or aerosols (e.g., weighing, grinding, or preparing
solutions with heating or agitation), the following additional PPE is required:

» Respiratory Protection: If working outside of a certified chemical fume hood where dust or
aerosols may be generated, a NIOSH-approved respirator is necessary.[2]

e Face Shield: In addition to safety goggles, a face shield provides a broader area of
protection from splashes or unexpected reactions.
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Operational Plan: Safe Handling and Storage
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Adherence to standard laboratory practices is crucial for minimizing risk.

Handling:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[2]

» Ventilation: Always handle 11-Heneicosanone in a well-ventilated area. For procedures with
the potential to generate dust or aerosols, a certified chemical fume hood is mandatory.[2]

e Avoiding Dust: Minimize the generation of dust when handling the solid. Use appropriate
tools for transfer and avoid dry sweeping of spills.[2]

» Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[2]

Storage:

» Store 11-Heneicosanone in a tightly closed container in a cool, dry, and well-ventilated area.

[2]
o Keep away from strong oxidizing agents, as these are incompatible with ketones.[2]

o Store separately from incompatible materials to prevent dangerous reactions.

Emergency Procedures: Spill and Exposure

Management
Spill Response:

o Evacuate: If a significant spill occurs, evacuate the immediate area.
e Ventilate: Increase ventilation to the area.

o Containment: For a solid spill, carefully sweep or vacuum the material into a suitable, labeled
disposal container. Avoid generating dust.[2]

« Decontamination: Clean the spill area thoroughly.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[2]

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen and seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and provide them with water to drink. Seek immediate medical attention.

Disposal Plan: Responsible Waste Management

All chemical waste must be disposed of in accordance with federal, state, and local regulations.

[2]

Waste Collection: Collect waste 11-Heneicosanone and any contaminated materials (e.g.,
gloves, absorbent pads) in a clearly labeled, sealed container.

Labeling: The waste container must be labeled with the full chemical name and any
associated hazards.

Disposal: Contact your institution's environmental health and safety (EHS) department for
guidance on proper disposal procedures. Do not dispose of 11-Heneicosanone down the
drain or in the regular trash.

Conclusion: A Commitment to Safety

While 11-Heneicosanone is not classified as a highly hazardous substance based on available

data for similar compounds, a culture of safety necessitates a cautious and informed approach.

By adhering to the principles of good laboratory practice and the specific guidelines outlined in

this document, researchers can confidently and safely work with this compound, fostering an

environment of scientific excellence and personal well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 11-Heneicosanone: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010871#personal-protective-equipment-for-handling-
11-heneicosanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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